Cas no 14200-84-1 (Phenol,3-(3-phenoxyphenoxy)-)

• Product Name: Phenol,3-(3-phenoxyphenoxy)-
• CAS No: 14200-84-1
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 204393
• PubChem ID: 84251
• Update Time: 2025-04-19

Phenol,3-(3-phenoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-(3-phenoxyphenoxy)-
• 3-(3-phenoxyphenoxy)phenol
• AC1Q56J7
• m-(m-phenoxyphenoxy)phenol
• m-(m-Phenoxy-phenoxy)-phenol
• NSC87876
• Oprea1_560233
• Phenol, m-(m-phenoxyphenoxy)-
• SureCN1174127
• 3-[3-(phenoxy)phenoxy]phenol
• NSC 87876
• 14200-84-1
• VTEWWGHLESEIEO-UHFFFAOYSA-N
• SR-01000390190-1
• NSC-87876
• Phenol, 3-(3-phenoxyphenoxy)-
• SR-01000390190
• AKOS001586368
• SCHEMBL1174127
• DTXSID5065726

• Inchi： 1S/C18H14O3/c19-14-6-4-9-16(12-14)21-18-11-5-10-17(13-18)20-15-7-2-1-3-8-15/h1-13,19H
• InChI Key： VTEWWGHLESEIEO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)C1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.09432
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69
• LogP: 4.97680